3,5-Dipropyl-1,3,5-thiadiazinane-2-thione
Overview
Description
3,5-Dipropyl-1,3,5-thiadiazinane-2-thione is a chemical compound with the linear formula C9H18N2S2 . It has a molecular weight of 218.385 .
Molecular Structure Analysis
The molecular structure of 3,5-Dipropyl-1,3,5-thiadiazinane-2-thione consists of nine carbon atoms, eighteen hydrogen atoms, two nitrogen atoms, and two sulfur atoms .Scientific Research Applications
Antibacterial Activity
The derivatives of tetrahydro-2H-1, 3, 5-thiadiazine-2-thiones, which include compounds like 3,5-Dipropyl-1,3,5-thiadiazinane-2-thione, have been synthesized and evaluated for their antibacterial properties. They have shown activity against both gram-negative and gram-positive bacteria .
Antifibrinolytic Applications
These compounds have been noted for their antifibrinolytic properties. Antifibrinolytics are agents that reduce fibrinolysis, the process that prevents blood clots from growing and becoming problematic .
Antituberculosis Potential
Research indicates that certain derivatives have applications in treating tuberculosis due to their antituberculosis properties .
Fungicidal and Bactericidal Properties
The fungicidal and bactericidal capabilities of these derivatives make them useful in the development of treatments against fungal and bacterial infections .
Anthelmintic Uses
These compounds also exhibit anthelmintic activities, which means they can be used to expel parasitic worms (helminths) and other internal parasites from the body .
Antitumor and Anticancer Research
There is potential for these derivatives in antitumor and anticancer therapies. Studies suggest they could play a role in inhibiting the growth of tumors and cancer cells .
Hyperglycemic Effects
Some derivatives are known for their hyperglycemic effects, which could be leveraged in managing blood sugar levels .
Safety and Hazards
Mechanism of Action
Target of Action
This compound is part of a collection of rare and unique chemicals provided for early discovery researchers
Mode of Action
It’s known that the substitution pattern on the n-5 moiety is a crucial element for the antitumor activity . More detailed studies are required to understand the compound’s interaction with its targets and any resulting changes.
Result of Action
Some studies suggest that compounds with a similar structure have shown potent antileishmanial activity
properties
IUPAC Name |
3,5-dipropyl-1,3,5-thiadiazinane-2-thione |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H18N2S2/c1-3-5-10-7-11(6-4-2)9(12)13-8-10/h3-8H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JVODKKRRUYELMB-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCN1CN(C(=S)SC1)CCC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H18N2S2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10304506 |
Source
|
| Record name | 3,5-dipropyl-1,3,5-thiadiazinane-2-thione | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10304506 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
218.4 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
52416-62-3 |
Source
|
| Record name | NSC166025 | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=166025 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | 3,5-dipropyl-1,3,5-thiadiazinane-2-thione | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10304506 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![1-(4-bromophenyl)-N-[4-[5-[(4-bromophenyl)methylideneamino]benzimidazol-1-yl]phenyl]methanimine](/img/structure/B188511.png)
![2-(Benzo[d]oxazol-2-yl)malonaldehyde](/img/structure/B188515.png)
![2,3-Dihydro-benzo[f]thiochromen-1-one](/img/structure/B188524.png)
